
Beclometasone dipropionate monohydrate
chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Beclometasone dipropionate

monohydrate

Cat. No.: B195432 Get Quote

Beclometasone Dipropionate Monohydrate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Beclometasone dipropionate is a potent, second-generation synthetic glucocorticoid.[1] It is

widely utilized for its anti-inflammatory and vasoconstrictive effects in the management of

chronic inflammatory conditions such as asthma and allergic rhinitis.[1] This technical guide

provides an in-depth overview of the chemical structure, physicochemical properties, and

mechanism of action of beclometasone dipropionate monohydrate, tailored for

professionals in research and drug development.

Chemical Structure and Identification
Beclometasone dipropionate monohydrate is the monohydrate form of beclometasone

dipropionate. Its chemical structure is characterized by a pregnane steroid skeleton with

specific substitutions that confer its potent glucocorticoid activity.

IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-

3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-

oxoethyl] propanoate;hydrate
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Chemical Formula: C₂₈H₃₉ClO₈

Molecular Weight: 539.06 g/mol

CAS Number: 77011-63-3

Synonyms: Beconase AQ, Beclometasone dipropionate (monohydrate)

Physicochemical Properties
The physicochemical properties of beclometasone dipropionate monohydrate are critical for

its formulation, delivery, and pharmacokinetic profile. A summary of these properties is

presented in the table below.

Property Value Reference

Appearance
White or almost white

crystalline powder
[2]

Melting Point 117-120 °C [2][3][4][5]

Solubility

    in Water
Practically insoluble (reported

as 2.1 µg/mL)
[6][7]

    in Ethanol (96%) Sparingly soluble [8]

    in Acetone Freely soluble [8]

Specific Optical Rotation
+108° to +115° (dried

substance)
[8]

pKa 13.6 [2][4]

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization of beclometasone
dipropionate monohydrate. The following sections outline key experimental protocols.
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Determination of Melting Point
The melting range of beclometasone dipropionate monohydrate can be determined using a

standard capillary melting point apparatus.

Methodology:

A small, representative sample of the crystalline powder is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a common technique for determining the equilibrium solubility of a

compound.

Methodology:

An excess amount of beclometasone dipropionate monohydrate is added to a known

volume of the solvent (e.g., water, ethanol) in a sealed flask.

The flask is agitated at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved beclometasone dipropionate monohydrate in the

filtrate is determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).

High-Performance Liquid Chromatography (HPLC) for
Assay and Purity
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HPLC is a robust method for determining the potency and purity of beclometasone
dipropionate monohydrate.

Methodology:

Chromatographic System: A liquid chromatograph equipped with a UV detector and a

suitable data acquisition system.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2][4]

Mobile Phase: A mixture of methanol and water (e.g., 85:15 v/v) is commonly used.[2][4]

Flow Rate: Typically 1.0 mL/min.[2][4]

Detection Wavelength: 254 nm.[2][4]

Preparation of Standard Solution: A known concentration of beclometasone dipropionate
monohydrate reference standard is prepared in the mobile phase.

Preparation of Sample Solution: A known amount of the sample is dissolved in the mobile

phase to achieve a similar concentration as the standard solution.

Procedure: Equal volumes of the standard and sample solutions are injected into the

chromatograph. The peak areas are recorded, and the content of beclometasone
dipropionate monohydrate in the sample is calculated by comparing the peak areas.

Mechanism of Action: Glucocorticoid Receptor
Signaling
Beclometasone dipropionate is a prodrug that is rapidly hydrolyzed to its active metabolite,

beclometasone-17-monopropionate (17-BMP), which has a high affinity for the glucocorticoid

receptor (GR).[1] The binding of 17-BMP to the cytoplasmic GR initiates a signaling cascade

that ultimately leads to the modulation of gene expression.

The anti-inflammatory effects of glucocorticoids are primarily mediated through two main

genomic mechanisms: transactivation and transrepression.[9][10]
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Transactivation: The activated GR dimerizes and binds to specific DNA sequences known as

glucocorticoid response elements (GREs) in the promoter regions of target genes, leading to

the increased transcription of anti-inflammatory proteins like annexin A1 and mitogen-

activated protein kinase phosphatase-1 (MKP-1).[9]

Transrepression: The activated GR monomer can interact with and inhibit the activity of pro-

inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB) and activator

protein-1 (AP-1), thereby suppressing the expression of pro-inflammatory genes, including

those for cytokines, chemokines, and adhesion molecules.[9]

The following diagram illustrates the generalized glucocorticoid receptor signaling pathway.
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Caption: Glucocorticoid Receptor Signaling Pathway.

The following diagram illustrates a typical experimental workflow for the physicochemical

characterization of beclometasone dipropionate monohydrate.
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Caption: Physicochemical Characterization Workflow.

Conclusion
This technical guide has provided a detailed overview of the chemical structure,

physicochemical properties, and mechanism of action of beclometasone dipropionate
monohydrate. The presented data and experimental protocols offer a valuable resource for

researchers, scientists, and drug development professionals working with this important

glucocorticoid. A thorough understanding of these fundamental characteristics is essential for

the development of safe, effective, and high-quality pharmaceutical products containing

beclometasone dipropionate monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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